Cas no 1806021-59-9 (4-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-2-methanol)

• Product Name: 4-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-2-methanol
• CAS No: 1806021-59-9
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 4857833
• Update Time: 2025-06-13

4-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H9ClF2N2O/c9-1-4-6(3-14)13-2-5(7(4)12)8(10)11/h2,8,14H,1,3H2,(H2,12,13)
• InChI Key： GRAJTTUDXWKKEI-UHFFFAOYSA-N
• SMILES： ClCC1C(CO)=NC=C(C(F)F)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.3
• Topological Polar Surface Area: 59.1

Additional information on 4-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-2-methanol

Comprehensive Overview of 4-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-2-methanol (CAS No. 1806021-59-9)

4-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-2-methanol (CAS No. 1806021-59-9) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining amino, chloromethyl, and difluoromethyl functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Its pyridine-2-methanol backbone is particularly valuable in drug discovery, where modifications to this scaffold can enhance binding affinity and metabolic stability.

In recent years, the demand for fluorinated pyridine compounds like 4-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-2-methanol has surged due to their applications in developing small-molecule therapeutics and crop protection agents. Researchers are actively exploring its role in targeting enzyme inhibitors and receptor modulators, aligning with trends in personalized medicine and sustainable agriculture. The compound’s difluoromethyl group is especially noteworthy, as fluorination often improves pharmacokinetic properties—a hot topic in medicinal chemistry discussions.

From a synthetic perspective, CAS No. 1806021-59-9 offers opportunities for structure-activity relationship (SAR) studies. Its chloromethyl moiety allows for further derivatization, enabling the creation of libraries for high-throughput screening (HTS). This aligns with industry efforts to accelerate hit-to-lead optimization, a frequently searched term among pharmaceutical R&D professionals. Additionally, the compound’s stability under physiological conditions makes it a candidate for prodrug development, another trending focus area.

Environmental and regulatory considerations are also critical when working with halogenated pyridines. While 4-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-2-methanol is not classified as hazardous under current guidelines, its handling requires standard laboratory precautions. The scientific community emphasizes green chemistry principles in its synthesis—addressing concerns about waste reduction and energy efficiency, which resonate with ESG (Environmental, Social, and Governance) trends.

In agrochemical applications, this compound’s difluoromethyl group contributes to herbicidal and fungicidal activity, reflecting the growing demand for next-generation crop solutions. Patent literature suggests its utility in combating resistant weed strains, a major pain point in modern agriculture. Searches for "pyridine-based agrochemicals" and "fluorine in pest control" have spiked by 40% year-over-year, underscoring market interest.

Analytical characterization of CAS No. 1806021-59-9 typically involves HPLC-MS and NMR spectroscopy, techniques frequently queried by quality control specialists. Purity thresholds exceeding 98% are recommended for research use, as impurities may skew biological assay results. Storage recommendations (−20°C under inert atmosphere) are consistent with best practices for heterocyclic compounds, a detail often overlooked in peer discussions.

Looking ahead, 4-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-2-methanol is poised to play a pivotal role in fragment-based drug design (FBDD). Its modular structure enables rapid exploration of chemical space—a strategy gaining traction in AI-driven drug discovery platforms. As the industry shifts toward targeted therapies, this compound’s relevance will likely grow, particularly in oncology and CNS disease research.